Cas no 23274-21-7 (5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide)

5-Amino-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)-imidazole-4-carboxamide is a key intermediate in nucleoside synthesis, particularly for the preparation of purine analogs. Its acetyl-protected ribofuranosyl moiety enhances stability during chemical transformations, making it suitable for controlled derivatization. The compound’s carboxamide and amino functionalities offer versatile reactivity for further modifications, enabling the synthesis of biologically active nucleosides. Its high purity and well-defined structure ensure reproducibility in research applications, such as medicinal chemistry and oligonucleotide development. The tri-O-acetyl protection scheme simplifies handling and storage while maintaining compatibility with standard synthetic protocols. This intermediate is particularly valuable in the study of nucleoside-based therapeutics and enzymatic pathways.

5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide structure

23274-21-7 structure

Product Name:5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide

CAS No:23274-21-7

MF:C₁₅H₂₀N₄O₈

MW:384.341303825378

CID:279537

PubChem ID:15592037

Update Time:2025-06-07

5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-carboxamide,5-amino-1-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
- [3,4-diacetyloxy-5-(5-amino-4-carbamoylimidazol-1-yl)oxolan-2-yl]methyl acetate
- 5-AMino-1-(2',3',5'-tri-O-acetyl-β-D-ribofuranosyl)-iMidazole-4-carboxaMide
- 5-AMINO-1-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-IMIDAZOLE-4-CARBOXAMIDE
- 5-Amino-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)-imidazole-4-carboxamide
- 5-Amino-1-(2-O,3-O,5-O-triacetyl-β-D-ribofuranosyl)-1H-imidazole-4-carboxamide
- 2',3',5'-tri-O-acetyl-AICA riboside
- 5-amino-1-(2,3,5-tri-o-acetylpentofuranosyl)-1h-imidazole-4-carboxamide
- AC1L6HB4
- AC1Q5G12
- AGN-PC-00PT6F
- AICAR-Tri-O-Acetate
- AR-1G6981
- CTK8F7621
- NSC157736
- SCHEMBL4785887
- 5-amino-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)imidazole-4-carboxamide
- 5-Amino-1-(2',3',5'-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide
- 1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
- 5-Amino-1-(2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -tri-O-acetyl-
- A-D-ribofuranosyl)-imidazole-4-carboxamide
- 23274-21-7
- ZGVQACKXOOWCLS-SDBHATRESA-N
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(5-amino-4-carbamoylimidazol-1-yl)oxolan-2-yl]methyl acetate
- 5-Amino-1-(2',3',5'-tri-O-acetyl-?-D-ribofuranosyl)-imidazole-4-carboxamide
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(5-AMINO-4-CARBAMOYLIMIDAZOL-1-YL)OXOLAN-2-YL]METHYL ACETATE
- 5-Amino-1-beta-D-ribofuranosyl-imidazole-4-carboxamide 2',3',5'-Triacetate;AICAR-Tri-O-Acetate; NSC 157736
- 5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide
- Inchi： 1S/C15H20N4O8/c1-6(20)24-4-9-11(25-7(2)21)12(26-8(3)22)15(27-9)19-5-18-10(13(19)16)14(17)23/h5,9,11-12,15H,4,16H2,1-3H3,(H2,17,23)/t9-,11-,12-,15-/m1/s1
- InChI Key： ZGVQACKXOOWCLS-SDBHATRESA-N
- SMILES： O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC(C(N)=O)=C1N)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 384.1282
Monoisotopic Mass: 384.128
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 27
Rotatable Bond Count: 9
Complexity: 615
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 175A^2
XLogP3: -1

Experimental Properties

Density: 1.61
Melting Point: N/A
Boiling Point: 618.4°Cat760mmHg
Flash Point: 327.8°C
Refractive Index: 1.638
Solubility: Chloroform (Slightly), Methanol (Slightly)
PSA: 175.06
LogP: 0.16960

5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Security Information

Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Pricemore >>

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TRC	A630670-1mg	5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide	23274-21-7	1mg	$ 58.00	2023-04-19
TRC	A630670-2mg	5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide	23274-21-7	2mg	$ 81.00	2023-04-19
TRC	A630670-5mg	5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide	23274-21-7	5mg	$ 115.00	2023-04-19
TRC	A630670-10mg	5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide	23274-21-7	10mg	$ 138.00	2023-04-19
TRC	A630670-100mg	5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide	23274-21-7	100mg	$ 1068.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-217591-10 mg	AICAR-Tri-O-Acetate,	23274-21-7	10mg	￥2,256.00	2023-07-11
1PlusChem	1P002N7S-1mg	1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-	23274-21-7	1mg	$476.00	2025-02-19
1PlusChem	1P002N7S-10mg	1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-	23274-21-7	10mg	$758.00	2025-02-19
1PlusChem	1P002N7S-5mg	1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-	23274-21-7	5mg	$642.00	2025-02-19
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